Cas no 1002727-29-8 (15,16-Dihydroxy-4,8(19),13-xeniaphyllatrien-12-one; (4E,13E,15ξ)-form)

• Product Name: 15,16-Dihydroxy-4,8(19),13-xeniaphyllatrien-12-one; (4E,13E,15ξ)-form
• CAS No: 1002727-29-8
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 6750032
• Update Time: 2024-03-03

15,16-Dihydroxy-4,8(19),13-xeniaphyllatrien-12-one; (4E,13E,15ξ)-form Chemical and Physical Properties

Names and Identifiers

• (+)-Gibberosin J
• 15,16-Dihydroxy-4,8(19),13-xeniaphyllatrien-12-one; (4E,13E,15ξ)-form

• Inchi： 1S/C20H30O3/c1-14-6-5-7-15(2)16-12-20(4,17(16)9-8-14)18(22)10-11-19(3,23)13-21/h6,10-11,16-17,21,23H,2,5,7-9,12-13H2,1,3-4H3
• InChI Key： PIHJJPQEXCTUBJ-UHFFFAOYSA-N
• SMILES： CC1CCC2C(CC2(C(C=CC(CO)(O)C)=O)C)C(=C)CCC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 2.884

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xeniaphyllane and xenicane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Xeniaphyllane and xenicane diterpenoids